Cas no 1343449-32-0 ((Thian-3-yl)hydrazine)

• Product name: (Thian-3-yl)hydrazine
• CAS No: 1343449-32-0
• MF: C₅H₁₂N₂S
• MW: 132.227179527283
• MDL: MFCD17239027
• CID: 5243659
• PubChem ID: 62872778

(Thian-3-yl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (Thian-3-yl)hydrazine
• Hydrazine, (tetrahydro-2H-thiopyran-3-yl)-

• MDL： MFCD17239027
• Inchi： 1S/C5H12N2S/c6-7-5-2-1-3-8-4-5/h5,7H,1-4,6H2
• InChI Key： ANJZJUPUJVJQDE-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 67.4
• XLogP3: 0.3
• Topological Polar Surface Area: 63.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on (Thian-3-yl)hydrazine

Introduction to (Thian-3-yl)hydrazine (CAS No. 1343449-32-0)

(Thian-3-yl)hydrazine (CAS No. 1343449-32-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its thianyl (thiophene) ring and hydrazine functionality, which confer it with a range of interesting properties and reactivity profiles.

The molecular formula of (Thian-3-yl)hydrazine is C₄H₇N₂S, and its molecular weight is approximately 115.17 g/mol. The compound exists as a colorless liquid at room temperature and has a distinctive odor. Its chemical structure includes a thiophene ring, which is a five-membered heterocyclic compound with one sulfur atom, and a hydrazine group, which consists of two nitrogen atoms bonded to each other.

In the context of pharmaceutical research, (Thian-3-yl)hydrazine has shown promise as a building block for the synthesis of novel bioactive compounds. The presence of the thiophene ring and the hydrazine group provides multiple functional handles for chemical modification, enabling the creation of diverse derivatives with potential therapeutic applications. Recent studies have explored the use of (Thian-3-yl)hydrazine in the development of antiviral agents, anticancer drugs, and anti-inflammatory compounds.

One notable application of (Thian-3-yl)hydrazine is in the synthesis of thiadiazoles, a class of heterocyclic compounds with a wide range of biological activities. Thiadiazoles are known for their antimicrobial, antifungal, and antitumor properties. The ability to introduce a thiophene ring and a hydrazine group into the thiadiazole framework can enhance the potency and selectivity of these compounds, making them valuable candidates for drug discovery.

In materials science, (Thian-3-yl)hydrazine has been investigated as a precursor for the synthesis of conductive polymers and organic semiconductors. The thiophene ring is known to contribute to the electronic properties of conjugated systems, while the hydrazine group can serve as a reactive site for polymerization reactions. This dual functionality makes (Thian-3-yl)hydrazine an attractive starting material for the development of advanced materials with tunable electrical and optical properties.

The synthetic versatility of (Thian-3-yl)hydrazine has also been leveraged in the preparation of chiral ligands for asymmetric catalysis. Chiral ligands play a crucial role in enantioselective synthesis, enabling the production of optically active compounds with high enantiomeric purity. By incorporating the thiophene ring and hydrazine group into chiral ligand designs, researchers have achieved significant improvements in catalytic efficiency and selectivity.

In addition to its applications in pharmaceuticals and materials science, (Thian-3-yl)hydrazine has been studied for its potential use in environmental remediation. The compound's ability to undergo selective oxidation reactions has been explored for the degradation of toxic pollutants in water and soil. By designing catalysts that can efficiently oxidize (Thian-3-yl)hydrazine, researchers aim to develop sustainable methods for environmental cleanup.

The safety profile of (Thian-3-yl)hydrazine is an important consideration in its practical applications. While it is generally considered safe when handled properly, precautions should be taken to avoid inhalation, ingestion, or skin contact. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

In conclusion, (Thian-3-yl)hydrazine (CAS No. 1343449-32-0) is a multifunctional organic compound with a wide range of potential applications in pharmaceuticals, materials science, catalysis, and environmental remediation. Its unique chemical structure provides numerous opportunities for chemical modification and functionalization, making it an important building block in modern chemical research. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly significant role in various scientific and industrial fields.